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Compound of Interest

Compound Name:
(2-Chloro-5-

methoxyphenyl)methanol

Cat. No.: B180089 Get Quote

A Senior Application Scientist's Guide to the Proper Disposal of (2-Chloro-5-
methoxyphenyl)methanol

Executive Summary
This document provides a comprehensive, step-by-step protocol for the safe and compliant

disposal of (2-Chloro-5-methoxyphenyl)methanol (CAS No: 101252-66-8). As a chlorinated

organic compound, this substance requires specific handling and disposal procedures to

ensure laboratory safety and environmental protection. The core principle of this guide is the

mandatory segregation of (2-Chloro-5-methoxyphenyl)methanol waste into a designated

"Halogenated Organic Waste" stream. This prevents contamination of non-halogenated solvent

waste and ensures adherence to regulatory standards for hazardous waste management. This

protocol is designed for researchers, scientists, and drug development professionals to

establish a self-validating system for chemical waste management within a laboratory setting.

Hazard Identification and Risk Assessment
Proper handling begins with a thorough understanding of the associated risks. (2-Chloro-5-
methoxyphenyl)methanol is classified with specific hazards that dictate the required safety

precautions and disposal methodology.

Chemical Profile and Hazards:
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Property Value Source

CAS Number 101252-66-8

Molecular Formula C₈H₉ClO₂

Physical Form Solid

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning [1]

Hazard Statements

H302: Harmful if swallowed.

H319: Causes serious eye

irritation.

[1]

Storage Class 11 - Combustible Solids

The primary hazards associated with (2-Chloro-5-methoxyphenyl)methanol are acute oral

toxicity and serious eye irritation[1]. The presence of chlorine in its structure classifies it as a

halogenated organic compound. This classification is the single most critical factor in

determining its proper disposal pathway. Halogenated solvents and non-halogenated solvents

must always be kept separate to reduce disposal costs and ensure proper treatment[2].

Regulatory Compliance Framework
In the United States, the management and disposal of chemical waste generated in

laboratories are regulated by the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA)[3]. This framework requires laboratories to properly

identify, label, store, and dispose of hazardous waste.

Key regulatory concepts include:

Waste Determination: The generator (the laboratory) is responsible for determining if a waste

is hazardous[4]. Due to its classification, (2-Chloro-5-methoxyphenyl)methanol waste is

considered hazardous.

Satellite Accumulation Area (SAA): This is a designated area at or near the point of waste

generation where hazardous waste can be stored temporarily[5][6][7]. The SAA must be
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under the control of laboratory personnel[3].

Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," an identification of the contents, and an indication of the hazard[6][7].

Standard Operating Procedure (SOP) for Disposal
This section provides a step-by-step protocol for the collection and disposal of (2-Chloro-5-
methoxyphenyl)methanol waste.

Required Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure the following PPE is worn:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN

166 (EU) or NIOSH (US) standards[8].

Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile). Contaminated clothing

should be removed and washed before reuse[8][9].

Respiratory Protection: If handling the solid outside of a fume hood where dust may be

generated, use appropriate respiratory protection[8].

Waste Container Selection and Preparation
Select an Appropriate Container: Choose a clean, leak-proof container compatible with

halogenated organic waste. High-density polyethylene (HDPE) containers are a common

choice[10]. The container must have a secure, threaded cap to ensure it remains closed and

vapor-tight[11].

Pre-Label the Container: Before adding any waste, affix a "Hazardous Waste" tag to the

container[2][5]. The label must include:

The words "Hazardous Waste"[7].

The container's contents. List "(2-Chloro-5-methoxyphenyl)methanol" and any other

compatible chemicals added. Do not use abbreviations or chemical formulas[11]. Use a
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generic name like "Halogenated Organic Waste" and maintain a list of all constituents and

their approximate percentages nearby or on the tag[2][11].

The relevant hazard pictograms or written hazards (e.g., "Toxic," "Irritant")[2][7].

The name of the principal investigator or laboratory contact.

Waste Segregation and Collection
The fundamental rule for disposal is strict segregation.

Caption: Workflow for proper segregation and disposal of halogenated chemical waste.

Segregate at the Source: (2-Chloro-5-methoxyphenyl)methanol waste must only be added

to a container designated for HALOGENATED ORGANIC WASTE[10][11][12]. Never mix it

with non-halogenated waste streams (e.g., acetone, ethanol, hexane)[2][10].

Perform Transfers in a Fume Hood: All commingling of waste or transfers should be

conducted in an operating chemical fume hood to minimize inhalation exposure[2].

Keep Containers Closed: The waste container must be kept tightly sealed at all times, except

when actively adding waste[2][11]. This prevents the release of volatile organic compounds

(VOCs) into the laboratory atmosphere.

Do Not Overfill: Fill the container to no more than 90% of its capacity to allow for vapor

expansion and prevent spills[3][10].

Storage in Satellite Accumulation Area (SAA)
Designated Location: Store the sealed waste container in your lab's designated SAA. This

area should be close to where the waste is generated and clearly labeled with hazardous

waste signage[3][5].

Secondary Containment: Place the waste container in a secondary containment bin or tray

that can hold at least the volume of the largest container within it[5][12]. This will contain any

potential leaks.
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Segregate Incompatibles: Within the SAA, ensure the halogenated waste container is stored

separately from incompatible waste types, such as acids and bases[5].

Arranging for Final Disposal
Monitor Fill Level: Regularly check the waste container's volume.

Request Pickup: When the container is approximately 90% full, or has been in storage for a

maximum period defined by your institution (e.g., 3 months[12]), arrange for its removal.

Contact your institution's Environmental Health and Safety (EHS) office or follow the

established procedure to request a waste collection[2].

Transport: The waste will be collected by trained personnel or a licensed hazardous waste

contractor for transport to a licensed treatment, storage, and disposal facility (TSDF)[3][13].

Emergency Procedures: Spills and Exposure
Accidents require immediate and appropriate action.

Spill Cleanup
Small Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite, or commercial sorbent pads)[1][2].

Pick up the absorbent material using non-sparking tools and place it into a sealed,

properly labeled plastic bag or container[1][11].

Tag the container as "Hazardous Waste" and dispose of it along with the halogenated

waste stream.

Decontaminate the spill area.

Large Spills (outside a fume hood):

Evacuate the immediate area and alert others.
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If safe to do so, close the lab doors to contain vapors[11].

Contact your institution's emergency number or EHS office immediately[2]. Do not attempt

to clean up a large spill without specialized training and equipment.

Personnel Exposure
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][8].

Skin Contact: Remove contaminated clothing. Flush the affected skin with plenty of water[8].

If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical

attention[8].

Ingestion: Rinse mouth with water. Do NOT induce vomiting[9]. Seek immediate medical

attention[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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